
In-Depth Technical Guide to Bulnesol:
Properties, Antifungal Activity, and Analytical

Methodologies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bulnesol

Cat. No.: B1279997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Bulnesol, a naturally occurring

sesquiterpenoid alcohol. It details its chemical and physical properties, with a focus on its

notable antifungal activity, particularly against species of the fungal genus Fusarium. This

document furnishes detailed experimental protocols for the isolation, analysis, and bioactivity

assessment of Bulnesol, intended to serve as a valuable resource for researchers in natural

product chemistry, mycology, and drug development.

Introduction
Bulnesol is a sesquiterpenoid found in the essential oil of several plant species, most notably

guaiac wood oil from Bulnesia sarmientoi.[1][2] It is recognized for its characteristic woody and

rosy aroma.[2] Beyond its use in the fragrance industry, Bulnesol has garnered scientific

interest for its biological activities, including its potential as an antifungal agent. This guide aims

to consolidate the available technical data on Bulnesol, presenting it in a manner that is both

accessible and practical for scientific and research applications.
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Bulnesol is a bicyclic sesquiterpenoid alcohol with a molecular weight of 222.37 g/mol .[3] A

summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Bulnesol

Property Value Reference(s)

CAS Number 22451-73-6 [3]

Molecular Formula C₁₅H₂₆O [3]

Molecular Weight 222.37 g/mol [3]

Appearance Solid [3]

Boiling Point 136-138 °C at 760 mmHg [3]

Melting Point 69-70 °C [3]

Antifungal Activity
Bulnesol has demonstrated significant antifungal properties, particularly against

phytopathogenic fungi of the Fusarium genus. Quantitative data from in vitro studies are

summarized in Table 2.

Table 2: Antifungal Activity of Bulnesol against Fusarium Species
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Fungal
Species

Concentrati
on

Incubation
Time

% Inhibition
EC₅₀
(mg/mL)

Reference(s
)

Fusarium

moniliforme
0.1 mg/mL 48 h 15% 0.6 [3]

Fusarium

moniliforme
0.5 mg/mL 48 h 41.2% 0.6 [3]

Fusarium

solani
0.1 mg/mL 48 h 7% - [3]

Fusarium

solani
0.5 mg/mL 48 h 35.2% - [3]

Fusarium

oxysporum
0.5 mg/mL 48 h 20.8% - [3]

Proposed Mechanism of Action
While the precise molecular targets of Bulnesol are still under investigation, the antifungal

mechanism of similar terpenoids often involves the disruption of the fungal cell membrane's

integrity and the inhibition of ergosterol biosynthesis.[4][5] Ergosterol is a vital component of

the fungal cell membrane, and its depletion leads to increased membrane permeability and

ultimately cell death.[4] It is hypothesized that Bulnesol, as a lipophilic sesquiterpenoid, can

intercalate into the lipid bilayer, altering its fluidity and the function of membrane-bound

enzymes. This disruption may also interfere with downstream signaling pathways crucial for

fungal growth and survival.

A proposed logical workflow for the antifungal action of Bulnesol is depicted below.
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Logical Workflow of Bulnesol's Antifungal Action

Bulnesol
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Antifungal Susceptibility Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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